(R,R)-Diltiazem Hydrochloride
(R,R)-Diltiazem Hydrochloride
Ent-diltiazem hydrochloride is a hydrochloride salt resulting from the reaction of equimolar amounts of ent-diltiazem and hydrogen chloride. It has a role as a potassium channel blocker. It contains an ent-diltiazem(1+). It is an enantiomer of a diltiazem hydrochloride.
Brand Name:
Vulcanchem
CAS No.:
42399-54-2
VCID:
VC0108490
InChI:
InChI=1S/C22H26N2O4S.ClH/c1-15(25)28-20-21(16-9-11-17(27-4)12-10-16)29-19-8-6-5-7-18(19)24(22(20)26)14-13-23(2)3;/h5-12,20-21H,13-14H2,1-4H3;1H/t20-,21+;/m0./s1
SMILES:
CC(=O)OC1C(SC2=CC=CC=C2N(C1=O)CCN(C)C)C3=CC=C(C=C3)OC.Cl
Molecular Formula:
C22H27ClN2O4S
Molecular Weight:
451 g/mol
(R,R)-Diltiazem Hydrochloride
CAS No.: 42399-54-2
Reference Standards
VCID: VC0108490
Molecular Formula: C22H27ClN2O4S
Molecular Weight: 451 g/mol
CAS No. | 42399-54-2 |
---|---|
Product Name | (R,R)-Diltiazem Hydrochloride |
Molecular Formula | C22H27ClN2O4S |
Molecular Weight | 451 g/mol |
IUPAC Name | [(2R,3R)-5-[2-(dimethylamino)ethyl]-2-(4-methoxyphenyl)-4-oxo-2,3-dihydro-1,5-benzothiazepin-3-yl] acetate;hydrochloride |
Standard InChI | InChI=1S/C22H26N2O4S.ClH/c1-15(25)28-20-21(16-9-11-17(27-4)12-10-16)29-19-8-6-5-7-18(19)24(22(20)26)14-13-23(2)3;/h5-12,20-21H,13-14H2,1-4H3;1H/t20-,21+;/m0./s1 |
Standard InChIKey | HDRXZJPWHTXQRI-JUDYQFGCSA-N |
Isomeric SMILES | CC(=O)O[C@H]1[C@H](SC2=CC=CC=C2N(C1=O)CCN(C)C)C3=CC=C(C=C3)OC.Cl |
SMILES | CC(=O)OC1C(SC2=CC=CC=C2N(C1=O)CCN(C)C)C3=CC=C(C=C3)OC.Cl |
Canonical SMILES | CC(=O)OC1C(SC2=CC=CC=C2N(C1=O)CCN(C)C)C3=CC=C(C=C3)OC.Cl |
Description | Ent-diltiazem hydrochloride is a hydrochloride salt resulting from the reaction of equimolar amounts of ent-diltiazem and hydrogen chloride. It has a role as a potassium channel blocker. It contains an ent-diltiazem(1+). It is an enantiomer of a diltiazem hydrochloride. |
Synonyms | (2R-cis)-3-(Acetyloxy)-5-[2-(dimethylamino)ethyl]-2,3-dihydro-2-(4-methoxyphenyl)-1,5-Benzothiazepin-4(5H)-one Monohydrochloride; Diltiazem Impurity |
PubChem Compound | 198106 |
Last Modified | Nov 11 2021 |
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